Cas no 2679939-67-2 (rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclohexyl]carbamate)

• Product Name: rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclohexyl]carbamate
• CAS No: 2679939-67-2
• MF: C₁₄H₁₉NO₅
• MW: 281.304364442825
• CID: 5790274
• PubChem ID: 165919303
• Update Time: 2025-08-03

rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclohexyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28286215
• 2679939-67-2
• rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclohexyl]carbamate

• Inchi： 1S/C14H19NO5/c16-11-7-6-10(12(17)13(11)18)15-14(19)20-8-9-4-2-1-3-5-9/h1-5,10-13,16-18H,6-8H2,(H,15,19)/t10-,11+,12+,13-/m0/s1
• InChI Key： FCFMWWCJDZLVOY-LOWDOPEQSA-N
• SMILES： O[C@H]1[C@H]([C@@H](CC[C@@H]1NC(=O)OCC1C=CC=CC=1)O)O

Computed Properties

• Exact Mass: 281.12632271g/mol
• Monoisotopic Mass: 281.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 99Ų

Additional information on rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclohexyl]carbamate

Recent Advances in the Study of rac-Benzyl N-[(1R,2S,3R,4S)-2,3,4-Trihydroxycyclohexyl]carbamate (CAS: 2679939-67-2)

The compound rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclohexyl]carbamate (CAS: 2679939-67-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the stereochemical complexity of rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclohexyl]carbamate, which features four chiral centers and a carbamate functional group. This structural motif is of particular interest because it mimics natural sugar derivatives, making it a promising candidate for targeting carbohydrate-binding proteins and enzymes. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and enzymatic resolution, to obtain enantiomerically pure forms of the compound for biological evaluation.

In vitro studies have demonstrated that rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclohexyl]carbamate exhibits inhibitory activity against glycosidases, a class of enzymes involved in various pathological processes, including cancer metastasis and viral infections. Specifically, the compound has shown nanomolar affinity for β-glucosidases, suggesting its potential as a lead compound for developing novel glycosidase inhibitors. Molecular docking simulations have further elucidated the binding interactions between the compound and the active site of these enzymes, providing insights for structure-activity relationship (SAR) optimization.

Beyond its enzymatic inhibition, rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclohexyl]carbamate has also been investigated for its immunomodulatory effects. Preliminary data indicate that the compound can modulate cytokine production in immune cells, potentially offering therapeutic benefits in autoimmune diseases and chronic inflammation. These findings are supported by transcriptomic analyses, which reveal changes in the expression of genes associated with immune response pathways.

Despite these promising results, challenges remain in the development of rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclohexyl]carbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further medicinal chemistry optimization. Recent efforts have focused on prodrug strategies and formulation technologies to enhance the compound's pharmacokinetic profile.

In conclusion, rac-benzyl N-[(1R,2S,3R,4S)-2,3,4-trihydroxycyclohexyl]carbamate (CAS: 2679939-67-2) represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as a glycosidase inhibitor and immunomodulator opens new avenues for therapeutic intervention in diverse diseases. Future research should prioritize the translation of these findings into preclinical models and the exploration of synergistic effects with existing therapies.